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Compound of Interest

Compound Name: Acid Red 9

Cat. No.: B1450816 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the shelf life and recommended storage

conditions for Acid Red 9 powder (also known as Ponceau 4R, C.I. 16255, or Food Red 7).

The information presented is intended to ensure the quality, stability, and integrity of the

compound for research, development, and manufacturing purposes.

Overview of Acid Red 9
Acid Red 9 is a synthetic monoazo dye widely used as a colorant in various industries,

including food and beverage, pharmaceuticals, cosmetics, and textiles.[1] Its chemical stability

and vibrant red hue make it a valuable compound in numerous applications.[1] Understanding

its shelf life and optimal storage conditions is critical for maintaining its chemical and physical

properties over time.

Recommended Storage Conditions
To ensure the longevity and stability of Acid Red 9 powder, it is imperative to adhere to the

following storage guidelines. These conditions are designed to protect the compound from

degradation due to environmental factors.

General Recommendations:

Temperature: Store at ambient or room temperature.[2][3][4]
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Container: Keep the container tightly closed and properly sealed in its original packaging.

Environment: Store in a dry, cool, and well-ventilated place.

Exposure: Protect from direct sunlight, moisture, excess heat, and light.

Incompatibilities: Store away from strong oxidizing agents.

Shelf Life of Acid Red 9 Powder
The shelf life of Acid Red 9 powder can vary depending on the manufacturer and the

adherence to proper storage conditions. The following table summarizes the reported shelf life

from various sources.

Shelf Life Manufacturer/Supplier Recommendation

2 Years
Stated as the period to ensure optimal

performance when stored properly.

3 Years For the powder form when stored at -20°C.

6 Years
From the date of manufacturing when stored in

the original container at ambient temperatures.

8 Years General shelf life mentioned by a supplier.

It is crucial to consult the certificate of analysis or the supplier's specific documentation for the

exact expiration date of a particular batch.

Experimental Protocols for Stability Testing
While specific, detailed experimental protocols for Acid Red 9 powder are not readily available

in the public domain, a general approach to stability testing for chemical powders can be

adapted. The following outlines a comprehensive methodology for conducting both long-term

and accelerated stability studies.

Objective
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To evaluate the stability of Acid Red 9 powder under defined storage conditions over a

specified period to establish its shelf life.

Materials and Equipment
Acid Red 9 powder (at least three different batches)

Climate-controlled stability chambers

Appropriate sample containers (emulating market packaging)

Analytical balance

Spectrophotometer (for color intensity and purity analysis)

High-Performance Liquid Chromatography (HPLC) system (for impurity profiling)

Karl Fischer titrator (for moisture content)

Microscope (for physical appearance)

Experimental Workflow
The following diagram illustrates the general workflow for a stability study of Acid Red 9
powder.
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Caption: General workflow for a stability study of Acid Red 9 powder.
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Long-Term Stability Testing
Storage Conditions: Store samples from at least three batches at 25°C ± 2°C with a relative

humidity (RH) of 60% ± 5%.

Testing Frequency: Test samples at intervals of 0, 3, 6, 9, 12, 18, 24, and 36 months.

Analytical Tests:

Appearance: Visually inspect for any changes in color, texture, or for the formation of

lumps.

Color Intensity: Measure the absorbance of a standard solution at the maximum

wavelength (around 508 nm) using a spectrophotometer.

Purity and Degradation Products: Use a stability-indicating HPLC method to quantify the

active ingredient and detect any impurities or degradation products.

Moisture Content: Determine the water content using Karl Fischer titration.

Accelerated Stability Testing
Storage Conditions: Store samples from the same three batches at 40°C ± 2°C with an RH

of 75% ± 5%.

Testing Frequency: Test samples at intervals of 0, 1, 2, 3, and 6 months.

Analytical Tests: Perform the same set of analytical tests as in the long-term stability study.

The data from accelerated testing can be used to predict the shelf life under normal storage

conditions.

Logical Relationship of Factors Affecting Stability
The stability of Acid Red 9 powder is influenced by several interconnected factors. The

following diagram illustrates these relationships.
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Caption: Factors influencing the stability and shelf life of Acid Red 9 powder.

Conclusion
The stability and shelf life of Acid Red 9 powder are well-maintained when the compound is

stored under the recommended conditions of a cool, dry, and dark environment in a tightly

sealed container. For critical applications, it is advisable to perform stability testing under

conditions that reflect the intended storage and use of the product to ensure its quality and

performance over time. Adherence to these guidelines will help in preserving the integrity of

Acid Red 9 for its various applications in research and industry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1450816?utm_src=pdf-body-img
https://www.benchchem.com/product/b1450816?utm_src=pdf-body
https://www.benchchem.com/product/b1450816?utm_src=pdf-body
https://www.benchchem.com/product/b1450816?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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